Cas no 495-60-3 (Zingiberene)

Zingiberene Properties

Names and Identifiers

• α-Zingiberene
• (5R)-2-methyl-5-[(2S)-6-methylhept-5-en-2-yl]cyclohexa-1,3-diene
• [S-(R*,S*)]-5-(1,5-dimethylhexen-4-yl)-2-methyl-1,3-cyclohexa-1,3-diene
• ZINGIBERENE
• (-)-Zingiberene
• l-Zingiberene
• Zingiberene (7CI)
• α-zingibirene
• (-)-Zingiberene; l-Zingiberene; -Zingiberene
• 5-(1,5-Dimethyl-4-hexenyl)-2-methyl-1,3-cyclohexadiene
• 1,3-Cyclohexadiene, 5-(1,5-dimethyl-4-hexenyl)-2-methyl-, [S-(R*,S*)]-
• a-zingiberene
• alpha -zingiberene
• alpha -zingibirene
• .alpha.-Zingiberene
• 5-(1,5-Dimethyl-4-hexenyl)-2-methyl-1,3-cyclohexadiene #
• +Expand

• MDL： MFCD18782004
• InChIKey： KKOXKGNSUHTUBV-UHFFFAOYSA-N
• Inchi： 1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6,8-10,14-15H,5,7,11H2,1-4H3
• SMILES： C([H])(C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C1([H])C([H])=C([H])C(C([H])([H])[H])=C([H])C1([H])[H]

Computed Properties

• Exact Mass: 204.188
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 204.188
• Heavy Atom Count: 15
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 0
• Molecular Weight: 204.35

Experimental Properties

• LogP: 4.89130
• Refractive Index: 1.484
• Boiling Point: 270.7°C at 760 mmHg
• Flash Point: 107.5°C
• Solubility: 0.01498 mg/L @ 25 °C (est)
• Density: 0.854